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Compound of Interest

Compound Name: ACT-387042

Cat. No.: B15584688 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like ACT-387042 are paramount for laboratory safety

and environmental protection. While a specific Safety Data Sheet (SDS) for ACT-387042 is not

publicly available, this guide provides essential safety information and outlines general

procedures for its disposal based on its classification as a novel bacterial topoisomerase

inhibitor.

ACT-387042 is an investigational antibacterial agent with broad-spectrum activity against

Gram-positive and Gram-negative bacteria.[1][2][3][4][5] Developed by Actelion

Pharmaceuticals, this compound is a non-fluoroquinolone inhibitor of bacterial type II

topoisomerases (DNA gyrase and topoisomerase IV).[4][6] As with any research chemical,

adherence to strict safety and disposal protocols is crucial.
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Property Data

Compound Name ACT-387042

CAS Number 1229514-11-7[3]

Compound Class Bacterial Topoisomerase Inhibitor[1][2][3][7]

Mechanism of Action Inhibits DNA gyrase and topoisomerase IV[6]

Spectrum of Activity
Broad-spectrum against Gram-positive and

Gram-negative bacteria[1][2][3][4][5]

Reported Developer Actelion Pharmaceuticals[7]

Experimental Protocols: General Disposal
Procedure
The following protocol outlines a general, step-by-step process for the disposal of ACT-387042.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

and the official Safety Data Sheet (SDS) for ACT-387042, when available, before proceeding.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling ACT-387042.

Waste Segregation:

Solid Waste: Collect any solid ACT-387042, contaminated consumables (e.g., weighing

paper, pipette tips), and spill cleanup materials in a designated, clearly labeled hazardous

waste container. The container should be compatible with the chemical properties of the

compound.

Liquid Waste: Solutions containing ACT-387042 should be collected in a separate, labeled

hazardous waste container. Do not mix with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines. Avoid drain disposal at all costs.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "ACT-387042," the CAS number (1229514-11-7), and the
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approximate concentration and quantity of the waste.

Storage of Waste: Store hazardous waste containers in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials.

Waste Pickup and Disposal: Contact your institution's EHS department to arrange for the

pickup and disposal of the hazardous waste. Only licensed hazardous waste disposal

contractors should handle the final disposal.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of ACT-387042.
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Start: Handling ACT-387042

Consult Safety Data Sheet (SDS)
and Institutional EHS Protocols

Wear Appropriate PPE

Generate Waste
(Solid or Liquid)

Segregate Waste into
Labeled Containers

Store Waste in Designated
Secondary Containment

Arrange for Professional
Waste Disposal Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ACT-387042.
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Disclaimer: This information is intended as a general guide. Always prioritize the specific

instructions provided in the official Safety Data Sheet (SDS) for ACT-387042 and consult with

your institution's Environmental Health and Safety (EHS) department for detailed procedures

and compliance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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